Cas no 14788-34-2 (1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinamine)

1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinamine structure
14788-34-2 structure
Product Name:1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinamine
CAS No:14788-34-2
MF:C10H14N2
MW:162.231562137604
CID:120641
PubChem ID:13529917
Update Time:2025-04-18

1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinamine
    • 2-methyl-1,2,3,4-tetrahydroisoquinolin-8-amine
    • 2-methyl-3,4-dihydro-1H-isoquinolin-8-amine
    • 8-Isoquinolinamine,1,2,3,4-tetrahydro-2-methyl-
    • 2-methyl-1,2,3,4-tetrahydro-isoquinolin-8-ylamine
    • 8-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline
    • AG-D-93212
    • AGN-PC-00MXIP
    • CTK4C5599
    • KB-231301
    • SureCN3186398
    • AKOS006315990
    • SCHEMBL3186398
    • 14788-34-2
    • A808705
    • 2-methyl-1,2,3,4-tetrahydro-isoquinolin-8-amine
    • DTXSID90543052
    • PXAVAZKTFFJJEU-UHFFFAOYSA-N
    • Inchi: 1S/C10H14N2/c1-12-6-5-8-3-2-4-10(11)9(8)7-12/h2-4H,5-7,11H2,1H3
    • InChI Key: PXAVAZKTFFJJEU-UHFFFAOYSA-N
    • SMILES: N1(C)CC2C(=CC=CC=2CC1)N

Computed Properties

  • Exact Mass: 162.11582
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26
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